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Compound of Interest

Compound Name: mono-tert-Butyl succinate

Cat. No.: B078004 Get Quote

In-depth Technical Guide: Mono-tert-Butyl
Succinate
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides the fundamental physicochemical properties of mono-tert-butyl
succinate, a versatile reagent used in organic synthesis.

Physicochemical Data
Mono-tert-butyl succinate, also known as 4-(tert-butoxy)-4-oxobutanoic acid, is a mono-ester

derivative of succinic acid.[1][2] Its key quantitative identifiers are summarized below.

Property Value Source

Molecular Formula C₈H₁₄O₄ [1][3][4]

Molecular Weight 174.19 g/mol [3]

CAS Number 15026-17-2 [3]

Experimental Protocols
The molecular weight and formula of a well-characterized compound like mono-tert-butyl
succinate are fundamental properties derived from its atomic composition and structure.
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These values are calculated based on the standard atomic weights of its constituent elements

(Carbon, Hydrogen, Oxygen) and confirmed through standard analytical techniques such as

mass spectrometry and elemental analysis during initial synthesis and characterization. As

such, a detailed experimental protocol for the determination of these specific, established

values is not applicable in this context. The synthesis of the compound can be achieved by

refluxing succinic anhydride in tert-butanol.[5]

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental molecular properties.
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Fig 1. Properties of Mono-tert-Butyl Succinate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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